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Compound of Interest

Compound Name: Amylcinnamaldehyde
CAS No.: 78605-96-6
Cat. No.: B3429889
Get Quote
. J
Introduction

Amylcinnamaldehyde, a synthetic fragrance compound with a characteristic jasmine-like
scent, is widely used in cosmetics, perfumes, and other consumer products.[1][2] Its chemical
structure, 2-benzylideneheptanal, gives rise to a distinct spectroscopic profile that is crucial for
its identification, characterization, and quality control.[3][4] This technical guide provides an in-
depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data of amylcinnamaldehyde, along with detailed experimental protocols
for acquiring such data. This document is intended for researchers, scientists, and
professionals in the fields of chemistry and drug development.

Spectroscopic Data

The following tables summarize the key spectroscopic data for amylcinnamaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Proton NMR) Data
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
0.91 t 3H CHs (amyl chain)
1.32-1.45 m 4H CHz (amyl chain)
1.55-1.65 m 2H CHz (amyl chain)
2.45 t 2H CHz (allylic)
7.18 S 1H Vinylic CH
7.30-7.45 m 5H Aromatic CH
9.45 S 1H Aldehyde CHO
Solvent: CDCIs, Frequency: 400 MHz[5]
13C NMR (Carbon-13 NMR) Data
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Chemical Shift (8) ppm Assignment

14.0 CHs (amyl chain)
225 CHz (amyl chain)
28.3 CHz (amyl chain)
29.3 CHz (amyl chain)
31.7 CH:z (amyl chain)
128.6 Aromatic CH

129.2 Aromatic CH

130.1 Aromatic CH

134.7 Aromatic C (quaternary)
143.5 Vinylic C (quaternary)
151.2 Vinylic CH

191.7 Aldehyde C=0

Solvent: CDCIs[4][5]

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment
3050-3020 m Aromatic C-H stretch
2955-2850 S Aliphatic C-H stretch

Aldehyde C-H stretch (Fermi
2820, 2720 m

resonance)
C=0 stretch (conjugated
1685 S
aldehyde)
1625 s C=C stretch (alkene)
1600, 1495, 1450 m Aromatic C=C stretch
C-H bend (monosubstituted
750, 690 s
benzene)
Technique: Liquid Film[5]
Mass Spectrometry (MS)
miz Relative Intensity Assighment
202 M+ Molecular lon
145 [M-CaHo]*
129 [M-CsHa1]*
117
115
91 [C7H7]* (Tropylium ion)

Technique: Electron lonization (EI)[6][7]

Experimental Protocols

The following are general methodologies for acquiring the spectroscopic data presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation.

Materials:

NMR spectrometer (e.g., Bruker AC-300)[3]
NMR tubes

Deuterated solvent (e.g., CDClIs)
Amylcinnamaldehyde sample

Tetramethylsilane (TMS) as an internal standard

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of amylcinnamaldehyde in 0.5-0.7
mL of deuterated chloroform (CDCIs) containing 0.03% TMS in a clean, dry NMR tube.

Instrument Setup:

o Insert the NMR tube into the spectrometer.

o Lock the spectrometer on the deuterium signal of the solvent.
o Shim the magnetic field to achieve homogeneity.

o Tune the probe for the desired nucleus (*H or 13C).

H NMR Acquisition:

o Set the spectral width, acquisition time, and number of scans.
o Acquire the spectrum using a standard pulse sequence.

13C NMR Acquisition:
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o Set the appropriate spectral width and acquisition time.
o Use a proton-decoupled pulse sequence to simplify the spectrum.

o Acquire the spectrum, typically requiring a larger number of scans than tH NMR.

» Data Processing:

[¢]

Apply Fourier transformation to the raw data.

[¢]

Phase the spectrum and perform baseline correction.

[e]

Calibrate the chemical shift scale using the TMS signal (O ppm).

o

Integrate the peaks in the *H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in amylcinnamaldehyde.

Materials:

o FTIR spectrometer[3]

o Salt plates (e.g., NaCl or KBr) or an ATR accessory

¢ Amylcinnamaldehyde sample

Procedure (Liquid Film Method):

o Sample Preparation: Place a drop of liquid amylcinnamaldehyde onto one salt plate.
e Gently place a second salt plate on top to create a thin liquid film between the plates.

e Background Spectrum: Run a background spectrum with the empty sample compartment to
account for atmospheric COz and H20.

o Sample Spectrum: Place the salt plate assembly in the spectrometer's sample holder.
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e Acquisition: Acquire the IR spectrum over the desired wavenumber range (typically 4000-400
cm™1).

» Data Processing: The software will automatically ratio the sample spectrum against the
background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of
amylcinnamaldehyde.

Materials:

Mass spectrometer with an electron ionization (El) source[6]

Gas chromatograph (GC) for sample introduction (GC-MS)

Helium carrier gas

Amylcinnamaldehyde sample

Solvent (e.g., dichloromethane or hexane)

Procedure (GC-MS):

o Sample Preparation: Prepare a dilute solution of amylcinnamaldehyde in a volatile solvent.
e Instrument Setup:

o Set the GC oven temperature program to ensure separation from any impurities.

o Set the injector temperature and transfer line temperature.

o Set the MS parameters, including the ionization energy (typically 70 eV for El), mass
range, and scan speed.

« Injection: Inject a small volume (e.g., 1 pyL) of the sample solution into the GC inlet.
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o Separation and lonization: The sample is vaporized and separated on the GC column. As
amylcinnamaldehyde elutes from the column, it enters the ion source of the mass
spectrometer where it is ionized by electron impact.

o Mass Analysis: The resulting ions are separated by the mass analyzer according to their
mass-to-charge ratio (m/z).

o Detection: The detector records the abundance of each ion.

o Data Processing: The software generates a mass spectrum, which is a plot of relative ion
abundance versus m/z.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like amylcinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Spectroscopic Data of Amylcinnamaldehyde: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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amylcinnamaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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